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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylbutane
CAS No.: 6366-35-4
Cat. No.: B15743423
Get Quote
. J

CAS Number: 6366-35-4

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and safety considerations for 1-chloro-2,2-dimethylbutane.
The content is tailored for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Properties and Data

1-Chloro-2,2-dimethylbutane is a halogenated alkane characterized by a sterically hindered
neopentyl-like structure. This structural feature significantly influences its chemical reactivity.

Physicochemical Data
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Property Value Source(s)
CAS Number 6366-35-4 [1]
Molecular Formula CeH13Cl [1]
Molecular Weight 120.62 g/mol [1]

Boiling Point 114.4 °C at 760 mmHg

Density 0.867 g/cm?

Flash Point 19°C

Refractive Index 1.412

Spectroscopic Data

While a comprehensive set of experimental spectra is not readily available in public databases,
the expected spectroscopic features can be predicted based on its structure. The *H NMR
spectrum would show characteristic signals for the ethyl and gem-dimethyl groups, and the
chloromethyl protons. The 13C NMR would display distinct peaks for the six carbon atoms.

Synthesis and Experimental Protocols

The synthesis of 1-chloro-2,2-dimethylbutane can be achieved through the free-radical
chlorination of 2,2-dimethylbutane.[2][3][4][5][6] This method, however, typically yields a
mixture of monochlorinated isomers, including 1-chloro-2,2-dimethylbutane, 3-chloro-2,2-
dimethylbutane, and 1-chloro-3,3-dimethylbutane, necessitating purification for the isolation of
the desired product.[2]

Experimental Protocol: Free-Radical Chlorination of 2,2-
Dimethylbutane

Objective: To synthesize a mixture of monochlorinated butanes, including 1-chloro-2,2-
dimethylbutane, via free-radical chlorination.

Materials:

o 2,2-dimethylbutane

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylbutane
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-2-2-dimethylbutane
https://brainly.com/question/16971229
https://homework.study.com/explanation/radical-chlorination-of-2-2-dimethylbutane-produces-all-possible-monochlorinated-products-1-how-many-constitutional-isomers-are-formed-2-how-many-of-these-constitutional-isomers-are-chiral.html
https://brainly.com/question/42921525
https://www.chegg.com/homework-help/questions-and-answers/2-free-radical-chlorination-2-2-dimethylbutane-gives-3-isomeric-products-calculate-proport-q105285014
https://www.gauthmath.com/solution/1794051653039125/21-When-heated-with-chlorine-the-hydrocarbon-2-2-dimethylbutane-undergoes-free-r
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-2-2-dimethylbutane
https://brainly.com/question/16971229
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-2-2-dimethylbutane
https://www.benchchem.com/product/b15743423/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-2-2-dimethylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15743423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chlorine gas (Cl2)

Inert solvent (e.g., carbon tetrachloride, CCla - use with extreme caution due to toxicity)

UV light source

Reaction vessel equipped with a gas inlet, condenser, and stirrer

Neutralizing agent (e.g., aqueous sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Procedure:

In a suitable reaction vessel, dissolve 2,2-dimethylbutane in an inert solvent.

Initiate the reaction by irradiating the mixture with UV light.

Slowly bubble chlorine gas through the solution while maintaining vigorous stirring. The
reaction is exothermic and should be cooled to maintain a controlled temperature.

Monitor the reaction progress using gas chromatography (GC) to determine the ratio of
reactants and products.

Once the desired conversion is achieved, stop the flow of chlorine gas and turn off the UV
lamp.

Neutralize any remaining acid by washing the reaction mixture with an aqueous sodium
bicarbonate solution.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Fractionally distill the crude product mixture to separate the different monochlorinated
isomers. The boiling points of the isomers will be close, requiring an efficient distillation
column.
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Reactivity and Reaction Mechanisms

The chemical behavior of 1-chloro-2,2-dimethylbutane is dominated by the steric hindrance
imparted by the quaternary carbon adjacent to the chloromethyl group. This "neopenty!"
arrangement significantly retards bimolecular nucleophilic substitution (Sn2) reactions.

The bulky tert-butyl group effectively blocks the backside attack required for the Sn2
mechanism. Consequently, for substitution reactions to occur, a unimolecular (Sn1) pathway is
more likely, which proceeds through a carbocation intermediate. However, the formation of a
primary carbocation is energetically unfavorable. This leads to a propensity for rearrangement
to a more stable tertiary carbocation. Elimination reactions (E1 and E2) are also competing
pathways, particularly in the presence of a strong, non-nucleophilic base.

Competing Reaction Pathways of 1-Chloro-2,2-dimethylbutane

Strong, Non-nucleophilic
Base

\

1-Chloro-2,2-dimethylbutane

|ockN (Sn1/E1)

Primary Carbocation
(Unfavorable)

+ Strong Base

Nucleophile
(e.g., H20)

+ Nucleophile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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